Cas no 494773-69-2 (1-Bromo-2-(cyclopentyloxy)benzene)
1-Bromo-2-(cyclopentyloxy)benzene is a brominated aromatic compound featuring a cyclopentyl ether substituent. This structurally versatile intermediate is valuable in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations, where the bromo group serves as a reactive handle for further functionalization. The cyclopentyloxy moiety enhances steric and electronic properties, influencing reactivity and selectivity in target transformations. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for pharmaceutical and agrochemical research. The compound is typically supplied with high purity, ensuring reliable performance in synthetic applications. Proper handling requires standard precautions for brominated aromatics.
494773-69-2 structure
Product Name:1-Bromo-2-(cyclopentyloxy)benzene
CAS No:494773-69-2
MF:C11H13BrO
MW:241.124322652817
CID:1086042
PubChem ID:21914403
Update Time:2025-10-29
1-Bromo-2-(cyclopentyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-2-(cyclopentyloxy)benzene
- 1-bromo-2-cyclopentyloxybenzene
- ZDVBXRWKMPYOEL-UHFFFAOYSA-N
- CS-0208667
- G10167
- DA-29696
- 494773-69-2
- 1-bromo-2-cyclopentoxy-benzene
- DTXSID80620003
- MFCD09950866
- AKOS000196737
- BS-28754
- SCHEMBL1926850
-
- MDL: MFCD09950866
- Inchi: 1S/C11H13BrO/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2
- InChI Key: ZDVBXRWKMPYOEL-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1OC1CCCC1
Computed Properties
- Exact Mass: 240.01500
- Monoisotopic Mass: 240.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 291.3±13.0 °C at 760 mmHg
- Flash Point: 123.7±5.8 °C
- PSA: 9.23000
- LogP: 3.77050
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Bromo-2-(cyclopentyloxy)benzene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-2-(cyclopentyloxy)benzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-2-(cyclopentyloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280910-5g |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 95% | 5g |
$351 | 2021-06-15 | |
| Chemenu | CM280910-10g |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 95% | 10g |
$617 | 2021-06-15 | |
| TRC | B690083-25mg |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B690083-50mg |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B690083-100mg |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B690083-250mg |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 250mg |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM280910-5g |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 95% | 5g |
$351 | 2023-01-19 | |
| Chemenu | CM280910-10g |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 95% | 10g |
$617 | 2023-01-19 | |
| A2B Chem LLC | AG32407-250mg |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 96% | 250mg |
$69.00 | 2024-04-19 | |
| A2B Chem LLC | AG32407-1g |
1-Bromo-2-(cyclopentyloxy)benzene |
494773-69-2 | 96% | 1g |
$120.00 | 2024-04-19 |
1-Bromo-2-(cyclopentyloxy)benzene Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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